N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide

• IUPAC Name: 2-(2-nitrophenyl)-N-(3-prop-2-enoxyphenyl)acetamide
• InChI: InChI=1S/C17H16N2O4/c1-2-10-23-15-8-5-7-14(12-15)18-17(20)11-13-6-3-4-9-16(13)19(21)22/h2-9,12H,1,10-11H2,(H,18,20)
• InChI Key: NZJLPIRCZFGNBC-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide, also known as ANA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the acetanilide family and has been found to have a range of interesting biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide is not fully understood. However, it has been suggested that N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide may act as a nitric oxide donor, releasing nitric oxide in a controlled manner. Nitric oxide is an important signaling molecule in the body that plays a role in a range of physiological processes, including blood pressure regulation, neurotransmission, and immune function. N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide may also act as an antioxidant, protecting cells from oxidative stress.
Biochemical and Physiological Effects:
N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide has been found to have a range of interesting biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, including nitric oxide synthase and cyclooxygenase. N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide has also been found to have antioxidant properties, protecting cells from oxidative stress. In addition, N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide has been shown to have effects on the cardiovascular system, immune system, and central nervous system.

Advantages and Limitations for Lab Experiments

N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has a well-defined chemical structure, making it easy to characterize using various analytical techniques. However, N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide also has some limitations. It is not very water-soluble, which can make it difficult to use in aqueous solutions. In addition, N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide. One area of interest is the development of new derivatives of N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide that may have improved pharmacological properties. Another area of interest is the study of the effects of N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide on various disease states, such as cardiovascular disease, neurodegenerative diseases, and cancer. Finally, the development of new methods for the delivery of N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide may also be an area of future research.
Conclusion:
In conclusion, N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. It has a range of interesting biochemical and physiological effects and has been used to study the role of nitric oxide in various biological systems. N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide has several advantages for use in lab experiments, but also has some limitations. There are several future directions for the study of N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide, including the development of new derivatives, the study of its effects on disease states, and the development of new delivery methods.

Scientific Research Applications

N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide has been extensively studied for its potential use as a pharmacological tool in scientific research. It has been found to have a range of interesting effects on various biological systems, including the central nervous system, cardiovascular system, and immune system. N-[3-(allyloxy)phenyl]-2-(2-nitrophenyl)acetamide has been used to study the role of nitric oxide in the regulation of blood pressure, the effects of oxidative stress on neuronal function, and the modulation of immune responses.